Cas no 1803425-24-2 (4-(Methylthio)benzo[d]oxazole-2-acrylic acid)

• Product Name: 4-(Methylthio)benzo[d]oxazole-2-acrylic acid
• CAS No: 1803425-24-2
• MF: C₁₁H₉NO₃S
• MW: 235.259061574936
• CID: 4819009
• Update Time: 2025-06-07

4-(Methylthio)benzo[d]oxazole-2-acrylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Methylthio)benzo[d]oxazole-2-acrylic acid

• Inchi： 1S/C11H9NO3S/c1-16-8-4-2-3-7-11(8)12-9(15-7)5-6-10(13)14/h2-6H,1H3,(H,13,14)/b6-5+
• InChI Key： XLEWZJGQEGERAB-AATRIKPKSA-N
• SMILES： S(C)C1=CC=CC2=C1N=C(/C=C/C(=O)O)O2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 295
• XLogP3: 2.3
• Topological Polar Surface Area: 88.6

Additional information on 4-(Methylthio)benzo[d]oxazole-2-acrylic acid

Introduction to 4-(Methylthio)benzo[d]oxazole-2-acrylic acid (CAS No. 1803425-24-2)

4-(Methylthio)benzo[d]oxazole-2-acrylic acid is a heterocyclic compound characterized by a benzo[d]oxazole core functionalized with a methylthio group at the 4-position and a carboxylic acid moiety at the 2-position. This structural motif has garnered significant attention in the field of medicinal chemistry due to its potential pharmacological properties. The compound, identified by its CAS number 1803425-24-2, represents a promising scaffold for the development of novel therapeutic agents, particularly in the areas of inflammation, cancer, and neurodegenerative diseases.

The benzo[d]oxazole ring system is a well-documented pharmacophore in drug discovery, exhibiting diverse biological activities. Its ability to interact with biological targets such as enzymes and receptors makes it an attractive scaffold for medicinal chemists. The introduction of a methylthio group at the 4-position of the benzo[d]oxazole ring enhances its binding affinity to certain biological targets, while the presence of a carboxylic acid group at the 2-position provides opportunities for further derivatization and bioconjugation strategies.

Recent advancements in computational chemistry and structure-activity relationship (SAR) studies have highlighted the significance of 4-(Methylthio)benzo[d]oxazole-2-acrylic acid as a lead compound. Researchers have utilized molecular docking simulations to predict its interactions with various protein targets, including kinases and transcription factors. These studies suggest that the compound may exhibit inhibitory activity against several disease-related pathways, making it a valuable candidate for further exploration.

In the realm of oncology, 4-(Methylthio)benzo[d]oxazole-2-acrylic acid has shown promise as an anti-cancer agent. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cell lines by modulating key signaling pathways involved in cell proliferation and survival. The methylthio group plays a crucial role in these interactions, enhancing the compound's ability to disrupt cancer cell metabolism and growth. Additionally, the carboxylic acid moiety allows for further chemical modifications, enabling the development of prodrugs or conjugates that can target specific tumor microenvironments.

Neurodegenerative diseases represent another area where 4-(Methylthio)benzo[d]oxazole-2-acrylic acid has shown potential therapeutic value. Emerging research indicates that this compound may help mitigate neuroinflammation and oxidative stress, two key pathological processes associated with conditions such as Alzheimer's disease and Parkinson's disease. The benzo[d]oxazole core is known to cross the blood-brain barrier, facilitating its delivery to central nervous system targets. Furthermore, the methylthio group enhances its stability and bioavailability, ensuring effective penetration into neural tissues.

The synthesis of 4-(Methylthio)benzo[d]oxazole-2-acrylic acid involves multi-step organic reactions that require precise control over reaction conditions. Key synthetic steps include the formation of the benzo[d]oxazole ring through cyclization reactions, followed by selective functionalization at the 4-position with a methylthio group. The introduction of the carboxylic acid group is typically achieved through oxidation or hydrolysis of an ester or ketone precursor. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to improve yield and purity.

The pharmacokinetic properties of 4-(Methylthio)benzo[d]oxazole-2-acrylic acid are critical factors in determining its clinical efficacy. Studies have demonstrated that this compound exhibits moderate solubility in both water and organic solvents, facilitating formulation into various dosage forms. Its metabolic stability is influenced by the presence of both the methylthio and carboxylic acid groups, which can undergo conjugation with glucuronic acid or other metabolites for excretion. These characteristics make it a suitable candidate for oral administration and repeated dosing regimens.

Future research directions for 4-(Methylthio)benzo[d]oxazole-2-acrylic acid include exploring its mechanism of action in greater detail and identifying potential side effects or off-target interactions. Combination therapies involving this compound with other anti-cancer or anti-inflammatory agents may also be investigated to enhance therapeutic outcomes. Additionally, novel synthetic routes could be developed to improve scalability and cost-effectiveness for large-scale production.

In conclusion,4-(Methylthio)benzo[d]oxazole-2-acrylic acid (CAS No. 1803425-24-2) is a structurally intriguing compound with significant potential in medicinal chemistry. Its unique pharmacophore features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. Continued research efforts are expected to unlock its full therapeutic potential and pave the way for new treatments.